Cas no 89047-60-9 (1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-)

• Product name: 1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-
• CAS No: 89047-60-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.27316
• CID: 614492
• PubChem ID: 13746003

1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedicarbonitrile, 1,2,3,4-tetrahydro-5,6-dimethoxy-
• 5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene-1,2-dicarbonitrile
• WHGNJFMCGCVUOU-UHFFFAOYSA-N
• DTXSID30548283
• 1,2-Dicyano-5,6-dimethoxytetralin
• 89047-60-9
• SCHEMBL10504881

• Inchi： InChI=1S/C14H14N2O2/c1-17-13-6-5-10-11(14(13)18-2)4-3-9(7-15)12(10)8-16/h5-6,9,12H,3-4H2,1-2H3
• InChI Key： WHGNJFMCGCVUOU-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C=C1)C(C(CC2)C#N)C#N)OC

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.7